Cas no 74188-68-4 (2-(methylsulfinyl)-3-nitro-1H-Pyrrole)

• Product Name: 2-(methylsulfinyl)-3-nitro-1H-Pyrrole
• CAS No: 74188-68-4
• MF: C₅H₆N₂O₃S
• MW: 174.177739620209
• CID: 1116904
• PubChem ID: 13059516
• Update Time: 2025-04-20

2-(methylsulfinyl)-3-nitro-1H-Pyrrole Chemical and Physical Properties

Names and Identifiers

• 2-(methylsulfinyl)-3-nitro-1H-Pyrrole
• 2-methylsulphinyl-3-nitropyrrole
• 74188-68-4
• VNHRBDZDRWBDPB-UHFFFAOYSA-N
• SCHEMBL10392678

• Inchi： 1S/C5H6N2O3S/c1-11(10)5-4(7(8)9)2-3-6-5/h2-3,6H,1H3
• InChI Key： VNHRBDZDRWBDPB-UHFFFAOYSA-N
• SMILES： S(C)(C1=C(C=CN1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 174.00991323g/mol
• Monoisotopic Mass: 174.00991323g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 97.9Ų